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Compound of Interest

Compound Name: Dimethyl fluoromalonate

Cat. No.: B1301775

Introduction

Dimethyl fluoromalonate is a crucial intermediate in the synthesis of modern agrochemicals,
particularly within the fungicide sector. Its unique chemical properties, imparted by the fluorine
atom, contribute to the high efficacy and specific modes of action of the resulting active
ingredients. This document provides a comprehensive overview of the application of dimethyl
fluoromalonate, focusing on the synthesis and biological activity of key fungicides derived
from it. It is intended for researchers, scientists, and professionals involved in the development
of new crop protection agents.

Application in Fungicide Synthesis

Dimethyl fluoromalonate serves as a key building block for the synthesis of a class of
fungicides known as Succinate Dehydrogenase Inhibitors (SDHIs). These fungicides are vital in
modern agriculture for their broad-spectrum activity and effectiveness against a wide range of
fungal pathogens. Two prominent examples of SDHI fungicides synthesized using malonate
ester precursors, closely related to dimethyl fluoromalonate, are Fluopyram and Bixafen,
both developed by Bayer CropScience. It is understood that to synthesize these fungicides, a
multi-step process is undertaken which relies on diethyl fluoromalonate or dimethyl
fluoromalonate as the starting material.[1]

Key Fungicides Derived from Malonate Precursors:
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e Fluopyram: A broad-spectrum fungicide belonging to the pyridinyl-ethyl-benzamide chemical
class.[1][2] It is effective against numerous fungal diseases, including powdery mildew, gray
mold, and apple scab, in a variety of crops such as fruits, vegetables, and ornamentals.[1]

» Bixafen: A systemic fungicide from the pyrazole-carboxamide chemical class.[3] It is primarily
used in cereal crops to control economically important diseases like Septoria tritici, various
rusts, and Pyrenophora species.[3]

Mechanism of Action: Inhibition of Succinate
Dehydrogenase

Both Fluopyram and Bixafen belong to the Fungicide Resistance Action Committee (FRAC)
Group 7.[3][4] Their biochemical mode of action is the inhibition of the enzyme succinate
dehydrogenase (SDH), also known as complex Il, in the mitochondrial respiratory chain of
fungi.[2][3][4][5]

By blocking the SDH enzyme, these fungicides interrupt the fungal cell's energy production
(ATP synthesis) and the formation of essential precursors for amino acid synthesis.[2][3] This
disruption of cellular respiration ultimately leads to the inhibition of spore germination, germ
tube elongation, and mycelial growth, effectively controlling the fungal infection.[3]
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Mechanism of Action of SDHI Fungicides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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